Cas no 2138312-13-5 (5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-)

5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-, is a brominated isothiazole derivative featuring a cyclopropylmethylamine substituent. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromine and cyclopropylmethyl groups enhances its reactivity, enabling selective functionalization for further derivatization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and well-defined reactivity profile facilitate its use in controlled synthetic pathways, offering researchers a reliable building block for complex molecular architectures.
5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- structure
2138312-13-5 structure
Product Name:5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-
CAS No:2138312-13-5
MF:C8H11BrN2S
MW:247.155339479446
CID:5280059
Update Time:2025-06-11

5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-
    • Inchi: 1S/C8H11BrN2S/c9-7-4-11-12-8(7)5-10-3-6-1-2-6/h4,6,10H,1-3,5H2
    • InChI Key: KEBLHLMVHDEXET-UHFFFAOYSA-N
    • SMILES: S1C(CNCC2CC2)=C(Br)C=N1

5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-694579-0.05g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
0.05g
$768.0 2025-03-12
Enamine
EN300-694579-0.1g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
0.1g
$804.0 2025-03-12
Enamine
EN300-694579-0.25g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
0.25g
$840.0 2025-03-12
Enamine
EN300-694579-0.5g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
0.5g
$877.0 2025-03-12
Enamine
EN300-694579-1.0g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
1.0g
$914.0 2025-03-12
Enamine
EN300-694579-2.5g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
2.5g
$1791.0 2025-03-12
Enamine
EN300-694579-5.0g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
5.0g
$2650.0 2025-03-12
Enamine
EN300-694579-10.0g
[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopropylmethyl)amine
2138312-13-5 95.0%
10.0g
$3929.0 2025-03-12

Additional information on 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl)-

Introduction to 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5)

5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole class, a heterocyclic structure that features a sulfur atom in its ring system, making it a versatile scaffold for drug discovery and development. The presence of both bromine and cyclopropylmethyl substituents in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) consists of a five-membered ring containing one nitrogen atom and one sulfur atom, with an amine group (-NH₂) attached to the fifth carbon. The bromine substituent is located at the 4-position of the ring, while the cyclopropylmethyl group is attached to the nitrogen atom via an amide linkage. This specific arrangement of functional groups contributes to the compound's reactivity and potential biological activity.

In recent years, there has been a growing interest in isothiazole derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The bromine atom in 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) serves as a handle for further chemical modifications, enabling researchers to explore novel derivatives with enhanced bioactivity. Additionally, the cyclopropylmethyl group can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The amine functionality allows for facile coupling with various pharmacophores, while the bromine atom can be used in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct intricate molecular architectures with desired biological properties.

The synthesis of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps typically include the formation of the isothiazole ring followed by functionalization at the 4-position with bromine and subsequent introduction of the cyclopropylmethyl group via nucleophilic substitution or other suitable methods. Advanced spectroscopic techniques such as NMR and mass spectrometry are essential for characterizing the intermediate compounds and confirming the final product's structure.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) contribute to this diversity by providing novel scaffolds that can be further modified to target specific biological pathways. For instance, modifications at the nitrogen or sulfur atoms can alter the compound's interaction with biological targets, potentially leading to improved efficacy or reduced toxicity.

The pharmacological evaluation of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) has been ongoing in several research groups. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays using relevant cell lines and animal models will be crucial in determining its efficacy and safety profile.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be used to predict how 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) interacts with biological targets at the atomic level. This information can guide medicinal chemists in designing more potent derivatives by identifying key interactions and areas for optimization.

In conclusion, 5-Isothiazolemethanamine, 4-bromo-N-(cyclopropylmethyl) (CAS No. 2138312-13-5) is a structurally unique compound with significant potential in pharmaceutical research. Its versatile molecular framework allows for diverse chemical modifications, making it a valuable tool for drug discovery programs aimed at developing new therapeutic agents.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd